Cas no 32236-62-7 (but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid)

• Product Name: but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid
• CAS No: 32236-62-7
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 307217
• PubChem ID: 6441550
• Update Time: 2025-04-19

but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• but-3-enoic acid
• (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid
• 32236-62-7
• but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid

• Inchi： 1S/C8H12O4.C4H6O2/c1-6(2)5-12-8(11)4-3-7(9)10;1-2-3-4(5)6/h3-4,6H,5H2,1-2H3,(H,9,10);2H,1,3H2,(H,5,6)/b4-3-;
• InChI Key： IPJYYPQWXQGMEY-LNKPDPKZSA-N
• SMILES： O(C(/C=C\C(=O)O)=O)CC(C)C.OC(CC=C)=O

Computed Properties

• Exact Mass: 258.11034
• Monoisotopic Mass: 258.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 281.4°Cat760mmHg
• Flash Point: 110°C
• PSA: 100.9